Cas no 50341-63-4 (N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide)
50341-63-4 structure
Product Name:N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide
CAS No:50341-63-4
MF:C16H20N2O
MW:256.342803955078
CID:1568431
PubChem ID:39643
Update Time:2025-04-21
N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide
- N-[2-(Isopropylamino)ethyl]-1-naphthalenecarboxamide
- 1-Naphthalenecarboxamide, N-(2-((1-methylethyl)amino)ethyl)-
- N-(2-Isopropilamminoetil)-1-naftammide [Italian]
- N-[2-(isopropylamino)ethyl ]-1-naphthalenecarboxamide
- N-(2-Isopropilamminoetil)-1-naftammide
- AKOS006113008
- BRN 2458241
- DTXSID50198385
- DB-266017
- 1-NAPHTHALENECARBOXAMIDE, N-(2-(ISOPROPYLAMINO)ETHYL)-
- N-(2-(Isopropylamino)ethyl)-1-naphthalenecarboxamide
- 50341-63-4
-
- Inchi: 1S/C16H20N2O/c1-12(2)17-10-11-18-16(19)15-9-5-7-13-6-3-4-8-14(13)15/h3-9,12,17H,10-11H2,1-2H3,(H,18,19)
- InChI Key: DNHMOKOBAOCWHL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C2C=CC=CC=12)NCCNC(C)C
Computed Properties
- Exact Mass: 256.1577
- Monoisotopic Mass: 256.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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